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Compound of Interest

Compound Name: Vernolate

Cat. No.: B132429

For laboratory professionals engaged in drug development and scientific research, the safe
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the use of Vernolate, a thiocarbamate herbicide. Adherence to
these procedures will help ensure a safe laboratory environment and proper disposal of waste.

Personal Protective Equipment (PPE) for Vernolate

When handling Vernolate, a comprehensive suite of personal protective equipment is crucial to
minimize exposure and ensure safety. The following table summarizes the required PPE.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b132429?utm_src=pdf-interest
https://www.benchchem.com/product/b132429?utm_src=pdf-body
https://www.benchchem.com/product/b132429?utm_src=pdf-body
https://www.benchchem.com/product/b132429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Specifications and
Body Part Required PPE
Remarks

Nitrile, butyl, or neoprene
gloves are recommended for
good protection against both
Hands Chemical-resistant gloves dry and liquid formulations.[1]
Always use unlined, elbow-
length gloves to protect the

wrists.[1]

A clean, dry protective suit
covering the entire body from
wrists to ankles is necessary.
) ) [1] For mixing, loading, or
Body Protective suit or coveralls ) ]
cleaning equipment, a
chemical-resistant apron

should be worn over the suit.

[1]

For low-exposure situations,
safety glasses with brow and
side shields are acceptable.[1]

Safety glasses, goggles, or ) o

Eyes & Face , When pouring or mixing

face shield o
concentrates, snug-fitting, non-
fogging goggles or a full-face

shield are required.[1]

A respirator is recommended
during any lengthy exposure or
when there is a high risk of

Respiratory Respirator inhaling dusts or sprays,
particularly when mixing or
filling highly toxic pesticides.[1]
2]

Feet Chemical-resistant footwear Wear one-piece, pull-on boots
made of natural rubber, which
may be coated with

polyurethane or PVC.[3] Pant

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.solutionsstores.com/personal-protective-equipment
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

legs should be worn outside of
the boots.[3]

Operational Plan for Handling Vernolate

1.

Preparation and Handling:

Work in a well-ventilated area.[4]

Avoid contact with skin and eyes.[4]

Prevent the formation of dust and aerosols.[4]

Use non-sparking tools to prevent fire from electrostatic discharge.[4]

Do not eat, drink, or smoke when using this product.[5]

. First Aid Measures:

If Swallowed: Immediately have the victim drink water (two glasses at most) and consult a
physician.[5] Call a poison control center or doctor if you feel unwell.[5]

In Case of Skin Contact: Take off all contaminated clothing immediately and rinse the skin
with water/shower.[5]

In Case of Eye Contact: Rinse out with plenty of water and remove contact lenses.[5]

If Inhaled: Move the person to fresh air.[5]

Disposal Plan

Proper disposal of Vernolate and its containers is critical to prevent environmental

contamination.

Unused Product: The most favorable course of action is to use an alternative chemical with
less inherent risk.[6] If that is not possible, any unused portion of the material should be
recycled for its approved use or returned to the manufacturer.[6]
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« Empty Containers: After emptying, rinse the container properly.[7] The rinse water should be
applied to a labeled site and should not result in a concentration above the label's
recommendation.[7][8] Do not pour rinse water down drains or on any site not listed on the
product label.[7]

» Waste Disposal: Dispose of contents and containers at an approved waste disposal plant.[5]
Incineration is a potential disposal method, but it must be done in a way that does not
release hazardous products into the environment.[6][9]

Quantitative Data for Vernolate

The following table summarizes key quantitative data for Vernolate.

Property Value Reference
Acute Oral LD50 (rats) 1,200 - 1,900 mg/kg [10]

Water Solubility 90 mg/L [6]

Vapor Pressure 1.04 x 10~2 mm Hg [6]

Henry's Law Constant 3.1 x 105 atm-cu m/mole [6]

Half-life in moist loam soil (21-

27°0) ~1.5 weeks [4][10]

Half-life in clay soil 10-12 days [4]

Emergency Response: Vernolate Spill Workflow

In the event of a Vernolate spill, a structured and immediate response is necessary to mitigate
risks. The following diagram outlines the logical workflow for handling a spill.

Workflow for handling a Vernolate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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